![molecular formula C5H10F2S B6234854 4,4-difluoro-3-methylbutane-1-thiol CAS No. 2624128-74-9](/img/no-structure.png)
4,4-difluoro-3-methylbutane-1-thiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,4-difluoro-3-methylbutane-1-thiol is a chemical compound with the molecular formula C5H10F2S . It has a molecular weight of 140.19 .
Molecular Structure Analysis
The molecular structure of this compound consists of a butane backbone with two fluorine atoms attached to the fourth carbon atom, a methyl group attached to the third carbon atom, and a thiol group attached to the first carbon atom .properties
{ "Design of the Synthesis Pathway": "The synthesis of 4,4-difluoro-3-methylbutane-1-thiol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "3-methyl-2-butanone", "hydrogen fluoride", "sodium hydride", "sulfur", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "thionyl chloride" ], "Reaction": [ "Step 1: Conversion of 3-methyl-2-butanone to 3-methyl-2-butanol using sodium borohydride as a reducing agent", "Step 2: Conversion of 3-methyl-2-butanol to 3-methyl-2-butene using sulfuric acid as a dehydrating agent", "Step 3: Conversion of 3-methyl-2-butene to 4,4-difluoro-3-methylbut-1-ene using hydrogen fluoride as a fluorinating agent", "Step 4: Conversion of 4,4-difluoro-3-methylbut-1-ene to 4,4-difluoro-3-methylbut-1-yl chloride using thionyl chloride as a chlorinating agent", "Step 5: Conversion of 4,4-difluoro-3-methylbut-1-yl chloride to 4,4-difluoro-3-methylbutane-1-thiol using sodium hydride and hydrogen sulfide as reducing agents" ] } | |
CAS RN |
2624128-74-9 |
Molecular Formula |
C5H10F2S |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.